Anthecularin
Overview
Description
Anthecularin is a natural product found in Anthemis auriculata with data available.
Scientific Research Applications
Antiprotozoal Activity
Anthecularin, a sesquiterpene lactone isolated from Greek Anthemis auriculata, has shown significant antiprotozoal activity. It exhibits potential against trypanosomiasis and malaria, inhibiting key enzymes like PfFabI and PfFabG involved in the plasmodial type II fatty acid biosynthesis pathway. This discovery is crucial in the context of developing new treatments for protozoal infections (Karioti et al., 2007).
Synthetic Advances
The first enantioselective synthesis of anthecularin was achieved recently. This synthesis, with its advanced techniques, marks a significant step in the chemical study of anthecularin. It opens doors to further explore its biological activities and potential therapeutic applications, especially considering its antiplasmodial and antitrypanosomal properties (Ogura et al., 2018).
properties
Product Name |
Anthecularin |
|---|---|
Molecular Formula |
C15H18O3 |
Molecular Weight |
246.3 g/mol |
IUPAC Name |
(1R,6R,10R,11S)-3,13-dimethyl-8,15-dioxatetracyclo[9.3.1.01,6.06,10]pentadeca-2,13-dien-7-one |
InChI |
InChI=1S/C15H18O3/c1-9-3-4-15-11(8-17-13(15)16)12-5-10(2)7-14(15,6-9)18-12/h6-7,11-12H,3-5,8H2,1-2H3/t11-,12+,14-,15+/m1/s1 |
InChI Key |
YXZRMZMSHRWRLO-OSRDXIQISA-N |
Isomeric SMILES |
CC1=C[C@]23C=C(C[C@H](O2)[C@@H]4[C@@]3(CC1)C(=O)OC4)C |
Canonical SMILES |
CC1=CC23C=C(CC(O2)C4C3(CC1)C(=O)OC4)C |
synonyms |
anthecularin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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